2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline

• Molecular Formula: C11H11FN2S
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline
• InChI: InChI=1S/C11H11FN2S/c1-8(11-13-6-7-15-11)14-10-5-3-2-4-9(10)12/h2-8,14H,1H3
• InChI Key: SBPUISYCPPEOHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CS1)NC2=CC=CC=C2F

Description

2-Fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline is a fluorinated aromatic amine derivative featuring a 1,3-thiazole substituent. The compound consists of a 2-fluoroaniline group linked via an ethyl chain to the 2-position of a thiazole ring.

Preparation Methods

The synthesis of 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline can be achieved through several synthetic routes. One common method involves the reaction of 2-fluoroaniline with 2-bromo-1-(1,3-thiazol-2-yl)ethanone in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles like amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, and catalysts such as palladium on carbon (Pd/C) for hydrogenation reactions .

Scientific Research Applications

2-Fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline is an organic compound with a fluoro-substituted aniline connected to a thiazole ring, represented by the structural formula CHFNS. The applications of this compound span various scientific fields, including pharmaceuticals. Research into its interactions with biological targets is crucial for understanding its mechanism of action.

Potential Applications

2-Fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline has demonstrated potential in antimicrobial and anticancer applications. Thiazole-containing compounds, in general, exhibit diverse biological activities. Specific areas of research include:

• Understanding the compound's mechanism of action through interactions with biological targets.
• Exploring its potential in pharmacological contexts.

Structural Analogues and Activities

Several compounds share structural similarities with 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline, influencing their biological activities.

Compound Name	Structure Features	Unique Aspects
N-(1,3-thiazol-4-ylmethyl)aniline	Thiazole ring attached to aniline	Known for significant enzyme interaction
2-Amino-6-thiocyanatobenzo[d]thiazole	Thiazole ring with thiocyanate group	Exhibits potent antimicrobial activity
4-Fluoro-N-(thiazol-2-yl)methylaniline	Fluorinated thiazole derivative	Enhanced lipophilicity, leading to better cell permeability
5-Fluorothiazole	Simple thiazole structure	Basic scaffold for further functionalization

Each of these compounds possesses distinct characteristics that differentiate them from 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline while sharing common features that may influence their biological activities.

Thiazole-Based Compounds as Anticancer Agents

Mechanism of Action

The mechanism of action of 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and inhibit their activity, leading to various biological effects. For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, resulting in anti-inflammatory effects. The thiazole ring in its structure allows it to interact with specific protein targets, enhancing its biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

• 2-Fluoro-N-(1,3-thiazol-2-yl)benzamide ():
  This compound replaces the ethyl-aniline group with a benzamide moiety. The fluorine at the ortho position of the benzene ring creates a planar amide group, forming dihedral angles of 35.28° with the benzene ring and 10.14° with the thiazole. Hydrogen bonding between N–H (amide) and thiazole N stabilizes dimer formation . In contrast, the ethyl linker in the target compound may reduce planarity, altering crystal packing and solubility.

• 2-Chloro-N-(1-(thiazol-2-yl)ethyl)aniline ():
  Chlorine replaces fluorine at the ortho position. The molecular weight increases to 238.73 (vs. ~238.3 for the target compound). Chlorine’s larger atomic radius and lower electronegativity could enhance lipophilicity but reduce hydrogen-bonding capacity compared to fluorine.

• 4-Fluoro-N-[(2-methyl-1,3-thiazol-4-yl)methyl]aniline (): Fluorine is at the para position, and the thiazole has a methyl group at position 2. The molecular formula (C11H11FN2S) differs from the target compound (C11H12FN2S), leading to distinct physicochemical properties.

• N-[1-(2,5-Dimethyl-1,3-thiazol-4-yl)ethyl]-3-(trifluoromethyl)aniline ():
  The trifluoromethyl group at the meta position increases molecular weight (300.34) and lipophilicity. Dimethyl substituents on the thiazole may enhance metabolic stability compared to the unsubstituted thiazole in the target compound.

Structural and Crystallographic Comparisons

• Planarity and Dihedral Angles:
  In 2-fluoro-N-(1,3-thiazol-2-yl)benzamide (), the amide group is planar (RMSD = 0.048 Å), with dihedral angles influencing crystal packing. The ethyl linker in the target compound likely disrupts planarity, leading to different hydrogen-bonding patterns (e.g., weaker C–H···O interactions vs. stronger N–H···N bonds in benzamide analogs) .

• Crystallographic Tools:
  Programs like SHELX () and ORTEP () are critical for analyzing bond lengths and angles. For example, the C=O bond in benzamide analogs is antiperpendicular to the fluorine substituent, a feature that may differ in the target compound due to conformational flexibility of the ethyl chain.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents (Aromatic/Thiazole)	Key Features
2-Fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline	C11H12FN2S	~238.3	o-F (aniline); unsubstituted thiazole	Flexible ethyl linker
2-Fluoro-N-(1,3-thiazol-2-yl)benzamide	C10H7FN2OS	234.24	o-F (benzamide); unsubstituted thiazole	Planar amide, strong H-bonding
2-Chloro-N-(1-(thiazol-2-yl)ethyl)aniline	C11H12ClN2S	238.73	o-Cl (aniline); unsubstituted thiazole	Higher lipophilicity
4-Fluoro-N-[(2-methyl-thiazol-4-yl)methyl]aniline	C11H11FN2S	222.28	p-F (aniline); 2-methyl-thiazole	Steric hindrance from methyl

Table 2: Crystallographic Parameters (from )

Parameter	2-Fluoro-N-(thiazol-2-yl)benzamide	Target Compound (Inferred)
Dihedral Angle (Aromatic Ring)	35.28°	Likely >40° due to ethyl
Hydrogen Bonding	N–H···N (dimer formation)	C–H···O (chain formation)
Planarity (RMSD)	0.048 Å	Less planar

Biological Activity

2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline is a compound of increasing interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, comparative analysis with similar compounds, and relevant case studies.

Chemical Structure and Properties

The compound features a fluorine atom and a thiazole ring, which are critical for its biological activity. The structural formula can be represented as follows:

$$\text{C}_{10}\text{H}_{10}\text{F}\text{N}_2\text{S}$$

This structure contributes to its unique reactivity and interaction with biological targets.

The biological activity of 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline primarily involves:

• Enzyme Inhibition : The compound may inhibit cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects. This mechanism is crucial for its potential use in treating inflammatory diseases.
• Target Interaction : The thiazole ring allows for specific interactions with protein targets, enhancing its biological efficacy.

Comparative Analysis

To understand the significance of 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline, it is essential to compare it with structurally similar compounds:

Compound Name	Key Features	Biological Activity
2-fluoroaniline	Lacks thiazole ring	Lower biological activity
N-[1-(1,3-thiazol-2-yl)ethyl]aniline	Lacks fluorine atom	Reduced reactivity and activity
2-fluoro-N-[1-(1,3-thiazol-2-yl)benzamide	Contains benzamide group	Altered chemical and biological properties

The presence of both the fluorine atom and the thiazole ring in 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline contributes to enhanced reactivity and potential biological activity.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

Studies have shown that compounds containing thiazole rings possess significant antimicrobial properties. For instance, derivatives with similar structures have demonstrated effectiveness against various bacterial strains .

Anticancer Properties

Research has highlighted the anticancer potential of thiazole-containing compounds. In vitro studies have reported that such compounds can inhibit cell proliferation in various cancer cell lines, including breast and colon cancers. For example, compounds similar to 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline showed IC50 values indicating potent cytotoxicity against cancer cells .

Case Studies

Several studies provide insight into the biological activity of thiazole derivatives:

• Antiproliferative Activity : A study evaluated the antiproliferative effects of thiazole derivatives on human cancer cell lines. Compounds similar to 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline exhibited significant cytotoxicity with IC50 values ranging from 0.004 μM to higher concentrations depending on the specific derivative tested .
• Enzyme Inhibition : Another study focused on the enzyme inhibition capabilities of thiazole derivatives, revealing that certain modifications to the structure enhanced their ability to inhibit key enzymes involved in inflammation and cancer progression .

Q & A

Basic Questions

Q. What synthetic routes are recommended for preparing 2-fluoro-N-[1-(1,3-thiazol-2-yl)ethyl]aniline, and what reaction conditions are critical for optimizing yield?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with nucleophilic substitution or coupling reactions. For example, the thiazole ring can be introduced via cyclization of thiourea derivatives with α-halo ketones. Key conditions include:

• Use of polar aprotic solvents (e.g., DMF or acetic acid) to stabilize intermediates .
• Catalysts such as palladium complexes for cross-coupling reactions between fluorinated aniline and thiazole moieties .
• Temperature control (80–120°C) to prevent decomposition of thermally sensitive intermediates .
• Continuous flow reactors for scalable production, ensuring consistent reaction parameters .

Q. How can spectroscopic techniques (NMR, IR) confirm the structural integrity of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Identify protons adjacent to the fluorine atom (deshielded signals at δ 6.5–7.5 ppm) and the thiazole ring (characteristic splitting patterns). The ethyl linker’s CH₂ group appears as a quartet due to coupling with the thiazole’s sulfur atom .
• IR Spectroscopy : Confirm the presence of N-H stretching (3250–3350 cm⁻¹) and C-F bonds (1100–1200 cm⁻¹). Thiazole ring vibrations (C=N at 1600–1650 cm⁻¹) further validate the structure .
• Mass Spectrometry : High-resolution MS (HRMS) determines the molecular ion peak (e.g., [M+H]⁺) and fragmentation patterns consistent with the ethyl-thiazole linkage .

Q. What crystallographic techniques are essential for determining the molecular geometry of this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Key steps include:

• Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) and a CCD detector for high-resolution data .
• Structure Solution : Employ direct methods in SHELXS or SHELXD for phase determination .
• Refinement : SHELXL refines anisotropic displacement parameters and validates geometry (e.g., bond angles, torsion angles) .
• Visualization : ORTEP-3 generates thermal ellipsoid diagrams to illustrate atomic positions and disorder .

Advanced Research Questions

Q. How can researchers resolve discrepancies between experimental crystallographic data and computational modeling results?

• Methodological Answer :

• Geometry Optimization : Perform DFT calculations (e.g., B3LYP/6-31G*) to compare computed bond lengths/angles with SCXRD data. Discrepancies >0.05 Å may indicate crystal packing effects .
• Hirshfeld Surface Analysis : Identify intermolecular interactions (e.g., H-bonding, π-stacking) that distort the gas-phase computational model .
• Twinned Data Refinement : Use SHELXL’s TWIN/BASF commands to model overlapping diffraction patterns in cases of crystal twinning .

Q. What experimental designs are effective for structure-activity relationship (SAR) studies of derivatives?

• Methodological Answer :

• Scaffold Modification : Synthesize analogs with variations in the fluorine position, thiazole substituents, or ethyl linker length to assess bioactivity changes .
• In Vitro Assays : Use kinase inhibition or receptor-binding assays to correlate structural features (e.g., electron-withdrawing F) with activity .
• Molecular Docking : Map derivatives to target proteins (e.g., kinases) using AutoDock Vina to predict binding affinities and guide synthesis .

Q. How should researchers validate crystal structures to ensure compliance with crystallographic standards?

• Methodological Answer :

• CheckCIF/PLATON : Analyze ADPs, R-factors, and geometric outliers. Acceptable R1 values are <0.05 for high-resolution data (<1.0 Å) .
• Torsion Angle Checks : Validate planar groups (e.g., thiazole ring) using SHELXL’s AFIX constraints to prevent overfitting .
• Twins/Disorder : Apply the ROTAX protocol in WinGX to model disordered regions and twin domains .

Q. What strategies mitigate challenges in isolating reactive intermediates during synthesis?

• Methodological Answer :

• Low-Temperature Quenching : Rapidly cool reaction mixtures to -20°C to stabilize intermediates like nitroso derivatives .
• Protecting Groups : Use tert-butoxycarbonyl (Boc) groups to shield amine functionalities during thiazole ring formation .
• Chromatographic Techniques : Employ flash chromatography (silica gel, ethyl acetate/hexane gradients) to separate intermediates with similar polarities .